molecular formula C2H6O3P+ B8564205 Phosphinic acid, (1-hydroxyethyl)- CAS No. 84869-95-4

Phosphinic acid, (1-hydroxyethyl)-

Cat. No.: B8564205
CAS No.: 84869-95-4
M. Wt: 109.04 g/mol
InChI Key: CLOYHOAEJOKLKS-UHFFFAOYSA-O
Attention: For research use only. Not for human or veterinary use.
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Description

Phosphinic acid, (1-hydroxyethyl)-, is a derivative of phosphinic acid (H₂P(O)OH) featuring a 1-hydroxyethyl substituent. Phosphinic acids are characterized by a P(O)OH group and exhibit diverse reactivity, making them valuable in medicinal chemistry, catalysis, and material science . The 1-hydroxyethyl group introduces both hydrophilic and steric effects, which may influence solubility, stability, and biological activity compared to simpler phosphinic acids like methyl- or phenyl-substituted variants .

Properties

CAS No.

84869-95-4

Molecular Formula

C2H6O3P+

Molecular Weight

109.04 g/mol

IUPAC Name

hydroxy-(1-hydroxyethyl)-oxophosphanium

InChI

InChI=1S/C2H5O3P/c1-2(3)6(4)5/h2-3H,1H3/p+1

InChI Key

CLOYHOAEJOKLKS-UHFFFAOYSA-O

Canonical SMILES

CC(O)[P+](=O)O

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Comparison of Phosphinic Acid Derivatives

Compound Substituent Synthesis Method Yield (%) Key Property (logD) Application
(1-hydroxyethyl)phenyl-* Phenyl, ethyl ester Esterification N/A XlogP = 1.2 Material Science
Trifluoromethyl derivative CF₃, aminoalkyl Nucleophilic addition 46 High lipophilicity Drug Design
DG011 inhibitor Amino, hydroxy Multi-step synthesis 43 N/A ERAP2 Inhibition
Phosphinic acid resin Polymer-bound Polymer functionalization N/A Fe(III) logD = 3.76 Metal Recovery

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